2-(Hydroxymethyl)isonicotinonitrile
Cat. No. B1590093
M. Wt: 134.14 g/mol
InChI Key: MMVBJOBTOMJNHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
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[Al+3:12].[C:1](#[N:2])[c:3]1[cH:4][c:5]([CH2:9][OH:10])[n:6][cH:7][cH:8]1.[H-:11].[H-:14].[H-:15].[H-:16].[Li+:13].[Na+:18].[O:20]1[CH2:21][CH2:22][CH2:23][CH2:24]1.[OH-:17].[OH2:19]>>[CH2:1]([NH2:2])[c:3]1[cH:4][c:5]([CH2:9][OH:10])[n:6][cH:7][cH:8]1
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[Al+3]
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
N#Cc1ccnc(CO)c1
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|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
NCc1ccnc(CO)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
